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Compound of Interest

Compound Name:
4-Chloro-2-methyl-6-nitro-

pyrimidine

Cat. No.: B13746838

Get Quote

A Technical Guide to Pyridine and Pyrimidine
Intermediates in Drug Discovery
Executive Summary
The molecular formula C5H3Cl2N3O2 represents a class of nitrogen-rich heteroaromatic

scaffolds critical in medicinal chemistry.[1] It does not refer to a single compound but rather a

set of structural isomers, primarily substituted pyridines and pyrimidines. These compounds

serve as electrophilic "warheads" in the synthesis of kinase inhibitors, antivirals, and

agrochemicals due to their susceptibility to Nucleophilic Aromatic Substitution (

).

This guide provides a definitive IUPAC nomenclature breakdown for the two most chemically

significant isomers and details the synthetic utility of the pyridine derivative, a common building

block in pharmaceutical development.

Part 1: Structural Analysis and Isomerism
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To determine the IUPAC name, we must first calculate the Degree of Unsaturation (DoU) to

understand the ring/bond structure.

Formula:

Applying this to C5H3Cl2N3O2:

A DoU of 5 typically indicates an aromatic ring (4 degrees: 1 ring + 3

-bonds) plus one exocyclic

-bond (e.g., a nitro group

or carbonyl).

The Two Primary Isomers
In drug development contexts, this formula almost exclusively refers to one of the following two

scaffolds:

Feature Isomer A (Pyridine Core) Isomer B (Pyrimidine Core)

Structure Substituted Pyridine Substituted Pyrimidine

Functional Groups

Amine (

), Nitro (

), 2x Chloro (

)

Methyl (

), Nitro (

), 2x Chloro (

)

IUPAC Name
2,6-Dichloro-3-nitropyridin-4-

amine

4,6-Dichloro-2-methyl-5-

nitropyrimidine

CAS Registry 1979-96-0 13162-43-1

Key Application
Kinase inhibitor scaffold (ATP

binding site)

Antifolate/Antimetabolite

synthesis

Part 2: Systematic IUPAC Nomenclature (Step-by-Step)
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We will focus on Isomer A (2,6-Dichloro-3-nitropyridin-4-amine) as the primary case study, as

its naming conventions involve complex prioritization rules often encountered in regulatory

submissions.

1. Identify the Principal Functional Group
The pyridine ring contains three substituents:

(Chloro)

(Nitro)

(Amino)

Rule: According to IUPAC P-41, the principal functional group determines the suffix.

Amine > Nitro > Halogen.

Therefore, the parent structure is pyridin-4-amine (or 4-aminopyridine).

2. Numbering the Heterocycle
The pyridine nitrogen is always position 1. We must number the ring to give the substituents

the lowest possible locant set.

Path A (Clockwise): N=1, Cl=2 , NO2=3, NH2=4, Cl=6 . Set: 2,3,4,6.

Path B (Counter-Clockwise): N=1, Cl=2 , NH2=4, NO2=5, Cl=6 . Set: 2,4,5,6.

Comparison: The first point of difference is at the second number (3 vs 4). Path A (2,3,4,6) is

lower.

Position 2: Chloro[2]

Position 3: Nitro

Position 4: Amine (Parent)[3]

Position 6: Chloro[2]
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3. Alphabetical Assembly
Substituents are listed alphabetically (ignoring prefixes like di-, tri-).

Chloro

Nitro

Final IUPAC Name: 2,6-Dichloro-3-nitropyridin-4-amine

(Note: "4-Amino-2,6-dichloro-3-nitropyridine" is a common semi-systematic name accepted in

many journals, but the suffix-based name above is the Preferred IUPAC Name or PIN).

Part 3: Technical Deep Dive – Reactivity & Synthesis
Context: This compound is rarely the final drug; it is an intermediate. The presence of the

electron-withdrawing nitro group and the pyridine nitrogen makes the chlorines at positions 2

and 6 highly electrophilic.

Mechanism: Regioselective Nucleophilic Aromatic Substitution (

)
In drug design, researchers often displace one chlorine with a nucleophile (e.g., a complex

amine) to attach a "tail" that interacts with the solvent-front region of a protein target.

Regioselectivity: The chlorine at C2 is generally more reactive than C6 if C3 is occupied by a

nitro group, due to the inductive electron-withdrawal of the nitro group ortho to the C2

position, stabilizing the Meisenheimer complex intermediate.

Experimental Workflow: Synthesis of the C5H3Cl2N3O2 Core
The following protocol outlines the generation of this core from a precursor, ensuring high purity

for downstream applications.

Precursor: 4-Amino-2,6-dichloropyridine.

Reagents:
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Concentrated Sulfuric Acid (

)

Fuming Nitric Acid (

)

Protocol:

Dissolution: Dissolve 10.0 g of 4-amino-2,6-dichloropyridine in 40 mL of conc.

at 0°C. Maintain temperature <5°C to prevent exotherms.

Nitration: Add a mixture of fuming

(4.5 mL) and

(10 mL) dropwise over 30 minutes.

Reaction: Allow the mixture to warm to 20°C and stir for 2 hours. Monitor via TLC (30%

EtOAc/Hexane) or LC-MS.

Checkpoint: Look for the disappearance of the starting material peak (M+H = 163) and

appearance of product (M+H = 208).

Quench: Pour the reaction mixture onto 200 g of crushed ice. The product will precipitate as

a yellow solid.

Neutralization: Adjust pH to ~4-5 using 50% NaOH solution (carefully!).

Isolation: Filter the solid, wash with cold water, and dry under vacuum.

Yield Expectation: 85-90%.

Part 4: Visualization of Reaction Pathways
The following diagram illustrates the synthesis of the C5H3Cl2N3O2 core and its downstream

utility in creating a scaffold for kinase inhibitors.
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Reaction Conditions

4-Amino-2,6-dichloropyridine
(Precursor)

HNO3 / H2SO4
(Nitration) C5H3Cl2N3O2

(2,6-Dichloro-3-nitropyridin-4-amine)

 Electrophilic Aromatic
Substitution

R-NH2
(Amine Nucleophile) Functionalized Drug Scaffold

(SnAr Product)

 Regioselective
SnAr at C2

Click to download full resolution via product page

Figure 1: Synthetic pathway transforming the pyridine precursor into the C5H3Cl2N3O2

"warhead" and its subsequent use in drug discovery via Nucleophilic Aromatic Substitution.

Part 5: Analytical Characterization Data
When verifying the identity of 2,6-Dichloro-3-nitropyridin-4-amine, compare experimental data

against these standard values.

Property Specification Notes

Molecular Weight 207.99 g/mol Monoisotopic mass

Appearance Yellow crystalline solid Typical of nitro-aromatics

Melting Point 158 - 162 °C
Sharp melting range indicates

purity

1H NMR (DMSO-d6)

7.8 (s, 2H,

),

6.9 (s, 1H, Ar-H)

The single aromatic proton is

key for confirmation

LC-MS
Characteristic chlorine isotope

pattern (3:[2][3][4]1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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